rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis
Overview
Description
Rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis (abbreviated as RMPH-cis) is a synthetic compound with potential applications in scientific research. It is a member of the racemic piperidine family, which is composed of both enantiomers and cis-trans isomers. RMPH-cis is a cis isomer, meaning that it has two identical molecules on the same side of the double bond. This compound has been studied for its potential use in a variety of scientific research applications, including its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
Rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis has been studied for its potential use in a variety of scientific research applications, such as drug design and development, drug metabolism studies, and chemical and biological research. It has also been used as a chiral ligand in asymmetric catalysis, and as a building block for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis is still not fully understood. However, it is believed that the compound acts as a chelator, binding to metal ions and forming complexes. This binding is thought to be responsible for its ability to modulate the activity of enzymes and other proteins, as well as its potential use in drug design and development.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can have beneficial effects on memory and learning. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
Rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis has several advantages for use in lab experiments. For example, the compound is relatively inexpensive and easy to synthesize. Additionally, it is highly soluble in both organic and aqueous solvents, making it easy to work with in the lab. However, there are some limitations to its use, such as its low stability in the presence of light and air, and its potential toxicity.
Future Directions
There are a number of potential future directions for the use of rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis in scientific research. These include exploring its potential use in drug design and development, as well as its potential applications in chemical and biological research. Additionally, further research could be conducted to investigate its biochemical and physiological effects, as well as its potential use in the treatment of various diseases. Finally, further research could be conducted to improve the synthesis method and increase the stability of the compound.
Synthesis Methods
Rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis is produced through a process called asymmetric hydrogenation, which involves the use of a rhodium complex catalyst to selectively reduce the double bond of an alkene. The reaction is carried out under high pressure and low temperature conditions, and the product is then purified and isolated. The overall yield of the reaction is generally high, and the product can be synthesized in a short amount of time.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis involves the following steps: 1) Synthesis of 2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine, 2) Conversion of the intermediate to the hydrochloride salt form.", "Starting Materials": [ "2-methylpiperidine", "1,1,2,2,2-pentafluoroethane", "Sodium hydride", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Synthesis of 2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine", "a) To a solution of 2-methylpiperidine (1.0 g, 10.5 mmol) in dry diethyl ether (20 mL) at 0°C, add sodium hydride (0.42 g, 17.5 mmol, 60% oil dispersion) slowly with stirring.", "b) After the addition is complete, add 1,1,2,2,2-pentafluoroethane (2.0 g, 12.6 mmol) dropwise over 10 min while maintaining the temperature at 0°C.", "c) Stir the reaction mixture at 0°C for 2 h, then quench with 1 M hydrochloric acid (20 mL).", "d) Extract the aqueous layer with diethyl ether (3 × 20 mL), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.", "e) Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate = 10/1) to obtain 2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine as a colorless oil (1.5 g, 85%).", "Step 2: Conversion of the intermediate to the hydrochloride salt form", "a) Dissolve 2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine (1.0 g, 4.2 mmol) in methanol (20 mL) and add hydrochloric acid (1.0 M, 20 mL) dropwise with stirring.", "b) Stir the reaction mixture at room temperature for 2 h, then concentrate under reduced pressure.", "c) Dissolve the residue in diethyl ether (20 mL), wash the organic layer with water (2 × 20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain rac-(2R,6R)-2-methyl-6-(1,1,2,2,2-pentafluoroethyl)piperidine hydrochloride, cis as a white solid (1.0 g, 90%)." ] } | |
| 2740592-47-4 | |
Molecular Formula |
C8H13ClF5N |
Molecular Weight |
253.6 |
Purity |
95 |
Origin of Product |
United States |
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